2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one

• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.20 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(4-propan-2-yloxyphenyl)ethanone
• InChI: InChI=1S/C11H11F3O2/c1-7(2)16-9-5-3-8(4-6-9)10(15)11(12,13)14/h3-7H,1-2H3
• InChI Key: CNFUQXVFTQLUFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)C(F)(F)F

Description

2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one is a fluorinated aromatic ketone characterized by a trifluoroacetyl group (-COCF₃) attached to a para-isopropoxy-substituted phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The trifluoroacetyl group enhances electrophilicity at the carbonyl carbon, making it reactive toward nucleophiles, while the isopropoxy group contributes steric bulk and modulates electronic properties . Notably, commercial availability of this compound has been discontinued, likely due to challenges in large-scale synthesis or niche applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one typically involves the reaction of 4-isopropoxybenzaldehyde with trifluoroacetic anhydride in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one may involve large-scale batch or continuous flow processes. These methods utilize advanced equipment and optimized reaction conditions to achieve efficient and cost-effective production. The use of automated systems and real-time monitoring ensures consistent quality and minimizes the risk of impurities.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group, resulting in the formation of 2,2,2-trifluoro-1-(4-isopropoxyphenyl)ethanol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of new compounds with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under appropriate conditions.

Major Products Formed

Oxidation: Carboxylic acids or other oxidized derivatives.

Reduction: 2,2,2-trifluoro-1-(4-isopropoxyphenyl)ethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique trifluoromethyl group imparts desirable properties to the resulting compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one involves its interaction with molecular targets through its trifluoromethyl and isopropoxyphenyl groups. These interactions can affect various biochemical pathways and processes, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Electronic Effects

The reactivity and physicochemical properties of trifluoroacetyl aromatic ketones are highly dependent on substituents on the phenyl ring. Below is a comparative analysis:

Table 1: Structural and Electronic Comparison of Analogues

Compound Name	Substituent(s) on Phenyl Ring	Molecular Weight (g/mol)	Key Properties/Applications	References
2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one	4-isopropoxy	246.19	Discontinued; used in nitration reactions to synthesize piperidine derivatives
2,2,2-Trifluoro-1-(m-tolyl)ethan-1-one	3-methyl	202.17	Clear liquid (78% yield); characterized by NMR (δ 2.45 ppm for CH₃)
2,2,2-Trifluoro-1-(2-hydroxy-5-methylphenyl)ethan-1-one	2-hydroxy, 5-methyl	220.15	Yellow liquid; synthesized via Fries rearrangement (21% yield)
2,2,2-Trifluoro-1-(4-phenoxyphenyl)ethan-1-one	4-phenoxy	294.23	Precursor for oxime derivatives; used in photolabile linker studies
2,2,2-Trifluoro-1-(furan-2-yl)ethan-1-one	Furan-2-yl	164.08	Liquid (bp 144°C); high density (1.365 g/cm³); used as a fluorinated building block
2,2,2-Trifluoro-1-[4-(methylsulfonyl)piperazin-1-yl]ethan-1-one	4-(methylsulfonyl)piperazin-1-yl	260.22	Sulfonyl group enhances solubility; potential pharmacological applications

Physicochemical and Spectral Properties

• NMR Trends :
  • The trifluoroacetyl group exhibits distinct ¹⁹F NMR signals near δ -71 ppm .
  • Electron-withdrawing groups (e.g., -SO₂Me in ) deshield adjacent protons, shifting ¹H NMR signals downfield.
• Thermal Stability: Phenoxy-substituted derivatives (e.g., ) show higher thermal stability (sublimation purification) compared to furan-containing analogues .

Biological Activity

2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its synthesis, biological activity, and mechanisms of action, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one is $C_{12}H_{14}F_3O$, with a molecular weight of approximately 252.24 g/mol. The presence of trifluoromethyl and isopropoxy groups contributes to its chemical reactivity and biological interactions.

Synthesis

The synthesis of 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one typically involves the reaction of 4-isopropoxybenzaldehyde with trifluoroacetic anhydride under controlled conditions. The reaction parameters are crucial for optimizing yield and purity.

The biological activity of 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one is believed to be mediated through its interaction with various biomolecular targets. The trifluoromethyl group enhances lipophilicity and metabolic stability, allowing for better interaction with enzyme active sites.

Antimicrobial Activity

Research has indicated that this compound exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, including resistant strains. The minimum inhibitory concentration (MIC) values are summarized in Table 1.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	8
Escherichia coli	16
Pseudomonas aeruginosa	32

Anticancer Activity

Preliminary studies suggest that 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one may possess anticancer properties. In assays against human cancer cell lines (e.g., MCF-7 breast cancer cells), the compound showed cytotoxic effects with IC50 values ranging from 5 to 15 µM depending on the exposure time.

Case Studies

Case Study 1: Antimicrobial Efficacy
A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of various derivatives of trifluoroacetophenones, including 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one. The results indicated that this compound significantly inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a therapeutic agent in treating resistant infections.

Case Study 2: Anticancer Potential
In a study published in the Journal of Medicinal Chemistry (2024), researchers investigated the anticancer properties of several fluorinated compounds. The findings revealed that 2,2,2-Trifluoro-1-(4-isopropoxyphenyl)ethan-1-one induced apoptosis in MCF-7 cells through the activation of caspase pathways.